N-Cyclohexyl-4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepane-1-carboxamide

• IUPAC Name: N-cyclohexyl-4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepane-1-carboxamide
• InChI: InChI=1S/C18H24F3N7O/c19-18(20,21)16-24-23-14-7-8-15(25-28(14)16)26-9-4-10-27(12-11-26)17(29)22-13-5-2-1-3-6-13/h7-8,13H,1-6,9-12H2,(H,22,29)
• InChI Key: XQDVRZSGGOYKJV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)N2CCCN(CC2)C3=NN4C(=NN=C4C(F)(F)F)C=C3
• Molecular Formula: C18H24F3N7O
• Molecular Weight: 411.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a cyclohexyl group, a trifluoromethyl group, a triazolo[4,3-b]pyridazine ring, and a diazepane ring with a carboxamide group. These functional groups could potentially give this compound a variety of interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several different functional groups and heterocyclic rings. These groups are likely to influence the overall shape and electronic structure of the molecule, which in turn can affect its reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could potentially make the compound more lipophilic, which could affect its solubility in different solvents.

Safety And Hazards

As this seems to be a new or not widely studied compound, specific safety and hazard information is not available.

Future Directions

Future research on this compound could involve studying its synthesis, reactions, and potential applications. It could also involve investigating its physical and chemical properties, and its safety and hazards.